2-Methoxy-6-propylcyclohexa-2,5-diene-1,4-dione
Overview
Description
2-Methoxy-6-propylcyclohexa-2,5-diene-1,4-dione, also known as Menadione, is a synthetic compound that belongs to the class of vitamins known as K vitamins. Menadione is a fat-soluble vitamin that is essential for the synthesis of prothrombin, a protein that is involved in blood clotting. Menadione is commonly used in the food and pharmaceutical industries as a nutritional supplement.
Scientific Research Applications
Applications in Organic Chemistry and Catalysis
2-Methoxy-6-propylcyclohexa-2,5-diene-1,4-dione is also significant in the field of organic chemistry, particularly in catalysis and synthesis. The compound has been used in the preparation of C2-symmetric bicyclo[2.2.2]octa-2,5-diene ligands, which displayed high enantioselectivity and catalytic activity in rhodium-catalyzed asymmetric 1,4-addition of arylboronic acids to alpha, beta-unsaturated ketones (Otomaru et al., 2005). Additionally, similar compounds have been utilized in expanding the C2-symmetric bicyclo[2.2.1]hepta-2,5-diene ligand family, showing high activity and enantioselectivity in rhodium-catalyzed 1,4-addition and 1,2-addition of phenylboronic acid to cyclic enones and N-sulfonylimines (Berthon-Gelloz & Hayashi, 2006).
Antifungal and Anticancer Potential
There's emerging evidence suggesting that derivatives of 2-Methoxy-6-propylcyclohexa-2,5-diene-1,4-dione have potent antifungal and anticancer properties. Specifically, 6-Hydroxycinnolines and cyclohexa-2,5-diene-1,4-dione derivatives showed significant antifungal activity against Candida and Aspergillus species, indicating potential as antifungal agents (Ryu & Lee, 2006). Moreover, the derivative 2-dodecyl-6-methoxycyclohexa-2,5-diene-1,4-dione (DMDD) has demonstrated significant anticancer activity against liver cancer cells, suggesting a new avenue for cancer therapy (Wu et al., 2022).
properties
CAS RN |
15477-00-6 |
|---|---|
Product Name |
2-Methoxy-6-propylcyclohexa-2,5-diene-1,4-dione |
Molecular Formula |
C10H12O3 |
Molecular Weight |
180.2 g/mol |
IUPAC Name |
2-methoxy-6-propylcyclohexa-2,5-diene-1,4-dione |
InChI |
InChI=1S/C10H12O3/c1-3-4-7-5-8(11)6-9(13-2)10(7)12/h5-6H,3-4H2,1-2H3 |
InChI Key |
LDSWZTLIQOJYJT-UHFFFAOYSA-N |
SMILES |
CCCC1=CC(=O)C=C(C1=O)OC |
Canonical SMILES |
CCCC1=CC(=O)C=C(C1=O)OC |
Other CAS RN |
15477-00-6 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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